Sertraline hydrochloride

• IUPAC Name: (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• InChI: InChI=1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m0./s1
• InChI Key: BLFQGGGGFNSJKA-XHXSRVRCSA-N
• Canonical SMILES: CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl
• Isomeric SMILES: CN[C@H]1CC[C@H](C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl
• Molecular Formula: C17H18Cl3N
• Related CAS: 79617-96-2 (Parent)
• DSSTOX Substance ID: DTXSID1040243
• Molecular Weight: 342.7 g/mol
• CAS RN: 79559-97-0, 79617-89-3

Description

Sertraline Hydrochloride is a widely used antidepressant belonging to the class of selective serotonin reuptake inhibitors. It is commonly known by its brand name, Zoloft. This compound is primarily prescribed for the treatment of major depressive disorder, obsessive-compulsive disorder, panic disorder, post-traumatic stress disorder, social anxiety disorder, and premenstrual dysphoric disorder .

Scientific Research Applications

Sertraline Hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a model compound in the study of selective serotonin reuptake inhibitors and their synthesis.

Biology: Research on this compound includes its effects on serotonin levels and its interactions with various biological pathways.

Medicine: It is extensively studied for its therapeutic effects on various psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder.

Industry: The compound is used in the pharmaceutical industry for the production of antidepressant medications .

Mechanism of Action

The mechanism of action of Sertraline Hydrochloride is primarily linked to its ability to inhibit the neuronal reuptake of serotonin. By blocking the reabsorption of serotonin into neurons, it increases the availability of serotonin in the synaptic cleft, thereby enhancing neurotransmission. This action helps alleviate symptoms of depression and anxiety. This compound has minimal effects on norepinephrine and dopamine reuptake .

Similar Compounds:

• Citalopram (Celexa)
• Escitalopram (Lexapro)
• Fluoxetine (Prozac)
• Fluvoxamine (Luvox)
• Paroxetine (Paxil)

Comparison: this compound is unique among selective serotonin reuptake inhibitors due to its relatively favorable side effect profile and its effectiveness in treating a wide range of psychiatric disorders. Compared to other selective serotonin reuptake inhibitors, this compound is often preferred for its lower potential for drowsiness and weight gain .

Biochemical Analysis

Biochemical Properties

Sertraline hydrochloride plays a crucial role in biochemical reactions by inhibiting the reuptake of serotonin, a neurotransmitter, into presynaptic neurons. This inhibition increases the concentration of serotonin in the synaptic cleft, enhancing serotonergic neurotransmission. This compound interacts with the serotonin transporter protein, binding to its allosteric site and preventing serotonin reabsorption. Additionally, this compound has been shown to interact with other biomolecules, such as dopamine and norepinephrine transporters, albeit with lower affinity .

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. In neurons, it enhances serotonergic signaling, leading to improved mood and reduced anxiety. This compound influences cell signaling pathways by modulating the activity of serotonin receptors, such as 5-HT1A and 5-HT2A receptors. It also affects gene expression by altering the transcription of genes involved in serotonin synthesis and metabolism. Furthermore, this compound impacts cellular metabolism by influencing the levels of neurotransmitters and their metabolites .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with the serotonin transporter protein. By binding to the allosteric site of the transporter, this compound inhibits the reuptake of serotonin, leading to increased serotonin levels in the synaptic cleft. This inhibition enhances serotonergic neurotransmission and contributes to its antidepressant effects. This compound also affects enzyme activity, such as the inhibition of cytochrome P450 enzymes involved in its metabolism. Additionally, it modulates gene expression by influencing transcription factors and signaling pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The stability of this compound is influenced by factors such as temperature, pH, and light exposure. Degradation of this compound can occur, leading to the formation of metabolites with different pharmacological properties. Long-term effects on cellular function have been observed in in vitro and in vivo studies, including changes in neurotransmitter levels, receptor sensitivity, and gene expression patterns .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Sertraline Hydrochloride involves several steps. One common method is the chemoenzymatic synthesis, which employs ketoreductases to yield a key chiral precursor. The bioreduction of racemic tetralone exhibits excellent enantioselectivity and diastereomeric ratio. The resulting (S,S)-alcohol is then oxidized to an enantiopure (S)-ketone using sodium hypochlorite as an oxidant and 2-azaadamantane N-oxyl as an organocatalyst. The final step involves direct amination using methylamine followed by reduction with sodium borohydride .

Industrial Production Methods: In industrial settings, the production of this compound often involves the resolution of the racemic tetralone precursor followed by diastereoselective reductive amination. This process ensures the production of the desired enantiomer with high purity and yield .

Chemical Reactions Analysis

Types of Reactions: Sertraline Hydrochloride undergoes several types of chemical reactions, including:

Oxidation: The (S,S)-alcohol intermediate is oxidized to an enantiopure (S)-ketone.

Reduction: The final step involves the reduction of the imine intermediate to form this compound.

Substitution: The synthesis involves nucleophilic substitution reactions, particularly during the amination step

Common Reagents and Conditions:

Oxidation: Sodium hypochlorite and 2-azaadamantane N-oxyl.

Reduction: Sodium borohydride.

Amination: Methylamine

Major Products: The major product of these reactions is this compound, with intermediates including (S,S)-alcohol and (S)-ketone .

Q & A

Q1: What is the primary mechanism of action of Sertraline hydrochloride?

A1: this compound is a selective serotonin reuptake inhibitor (SSRI). [, , , ] It exerts its therapeutic effect by selectively inhibiting the reuptake of serotonin in the synaptic cleft of neurons, thereby increasing the concentration of serotonin available to bind to postsynaptic receptors. [, ]

Q2: What are the downstream effects of increased serotonin levels in the synaptic cleft?

A2: While the exact mechanisms underlying the antidepressant effects of SSRIs are not fully elucidated, increased serotonin levels are thought to modulate various neurotransmitter systems, including dopamine and norepinephrine, influencing mood, sleep, appetite, and cognition. []

Q3: What is the molecular formula and weight of this compound?

A3: The molecular formula of this compound is C₁₇H₁₇Cl₂N. Its molecular weight is 342.26 g/mol. [, ]

Q4: What spectroscopic techniques are commonly employed to characterize this compound?

A4: Several spectroscopic techniques are utilized, including:

• Fourier-transform infrared spectroscopy (FTIR): Used to identify functional groups and assess drug-excipient compatibility. [, ]
• Nuclear magnetic resonance (NMR) spectroscopy: Provides detailed structural information and confirms the identity of the compound. []
• Mass spectrometry (MS): Determines the molecular weight and fragmentation pattern of the molecule. []
• UV-Visible spectrophotometry: Utilized for quantitative analysis and dissolution studies due to this compound's UV absorbance properties. [, , , ]

Q5: What factors can influence the stability of this compound?

A5: Factors such as temperature, humidity, pH, and exposure to light can impact the stability of this compound. [, , ] Studies have explored its stability under various conditions. [, ]

Q6: What formulation strategies are employed to improve the solubility and bioavailability of this compound?

A6: this compound exhibits poor water solubility, [, ] necessitating formulation strategies to enhance its dissolution and absorption. These strategies include:* Solid dispersions: Using polymers like polyvinylpyrrolidone (PVP K-30) and β-cyclodextrin to enhance solubility and dissolution rate. [, ]* Self-microemulsifying drug delivery systems (SMEDDS): Incorporating the drug into oil droplets stabilized by surfactants, facilitating dispersion in aqueous media and enhancing absorption. []* Solid lipid nanoparticles (SLN): Encapsulating the drug within a lipid matrix to improve solubility, bioavailability, and potentially enable targeted delivery. [, ]

Q7: How is the stability of this compound formulations evaluated?

A7: Stability studies are conducted under various storage conditions (temperature, humidity) to assess changes in drug content, degradation product formation, and physical characteristics of the formulation over time. [, , ] These studies ensure the quality and efficacy of the drug product throughout its shelf life.

Q8: How is this compound metabolized in the body?

A8: this compound undergoes extensive metabolism in the liver, primarily via N-demethylation to desmethylsertraline, which also possesses pharmacological activity. [, ] Cytochrome P450 (CYP) enzymes, mainly CYP3A4, play a significant role in its metabolism. []

Q9: What are the key pharmacokinetic parameters of this compound?

A9: Important pharmacokinetic parameters include:

• Time to peak concentration (Tmax): Typically observed around 5 hours after oral administration. [, , ]
• Peak plasma concentration (Cmax): Influenced by factors such as dosage form and individual variability. [, , ]
• Elimination half-life (t1/2): Reported to be around 26-29 hours. [, , ]

Q10: What are the therapeutic applications of this compound?

A10: this compound is primarily prescribed for the treatment of various psychiatric disorders, including:

• Major depressive disorder (MDD): [, , , , ] It helps improve mood, sleep, appetite, and energy levels in individuals with MDD.
• Post-stroke depression (PSD): [, , ] this compound can alleviate depressive symptoms in individuals recovering from stroke.
• Premature ejaculation (PE): [, ] It is believed to prolong ejaculatory latency by increasing serotonin levels, which play a role in ejaculatory control.

Q11: What analytical methods are employed for the quantification of this compound in various matrices?

A11: Several analytical techniques are routinely used:

• High-performance liquid chromatography (HPLC): A versatile method enabling separation and quantification of this compound and its related substances in bulk drug, formulations, and biological samples. [, , , , , , , ]
• Liquid chromatography-mass spectrometry (LC-MS/MS): Offers high sensitivity and selectivity for the determination of this compound in complex matrices like human plasma. [, ]
• High-performance thin-layer chromatography (HPTLC): A cost-effective alternative for quantifying this compound in pharmaceutical dosage forms. []

Q12: How is the quality of this compound ensured during manufacturing?

A12: Stringent quality control measures are implemented throughout the manufacturing process, including:

• Raw material testing: Verifying the identity, purity, and quality of starting materials and excipients. []
• In-process controls: Monitoring critical process parameters during manufacturing to ensure consistency. []
• Finished product testing: Verifying that the final product meets predetermined specifications for identity, purity, potency, and other quality attributes. []

Q13: What are the regulatory requirements for the approval and marketing of this compound formulations?

A13: Regulatory agencies like the Food and Drug Administration (FDA) in the United States and the European Medicines Agency (EMA) have established stringent guidelines for the development, manufacturing, and marketing of pharmaceutical products, including this compound. [] These guidelines ensure the safety, efficacy, and quality of pharmaceutical products available to patients.

Q14: What are the advantages of developing targeted drug delivery systems for this compound?

A14: Targeted drug delivery aims to deliver the drug specifically to the site of action, potentially improving therapeutic efficacy and reducing side effects. [] In the context of this compound, targeted delivery to the brain could enhance its antidepressant effects while minimizing systemic exposure and potential adverse events. []

Q15: What are some challenges in developing brain-targeted delivery systems for this compound?

A15: The blood-brain barrier (BBB) presents a significant obstacle to drug delivery to the central nervous system. [] Developing formulations capable of crossing the BBB and delivering this compound effectively to the brain remains a challenge.

Q16: What are some areas of ongoing research related to this compound?

A16: Current research focuses on various aspects, including:

• Understanding the precise mechanisms underlying its therapeutic effects. []
• **Exploring its potential in treating other conditions, such as cancer. ** []
• **Developing novel drug delivery systems to improve its efficacy and reduce side effects. ** [, ]
• **Identifying biomarkers to predict treatment response and personalize therapy. ** []